Cas no 4411-25-0 (1-isocyanatoadamantane)

1-isocyanatoadamantane Properties

Names and Identifiers

• 1-Adamantyl isocyanate
• 1-adamantylisocyanat
• 1-Isocyanatoadamantane
• Isocyanic Acid 1-Adamantyl Ester
• 1-adamantylisocyanate
• 1-isocyanato-adamantane
• VBHCPGFCIQDXGZ-UHFFFAOYSA-N
• 1-Isocyantoadamantane
• adamantanisocyanate
• Adamantyl isocyanate
• PubChem8848
• 1-Adamantyl-isocyanate
• 1-Adamantanyl isocyanate
• Adamantane, 1-isocyanato-
• Oprea1_117454
• HMS1787B22
• BB 0240698
• SCHEMBL20733439
• 1-Adamantyl isocyanate, 97%
• AS-11615
• BP-13033
• AKOS000202536
• 4411-25-0
• AB03739
• Tricyclo[3.3.1.13,7]decane, 1-isocyanato-
• T70925
• W-200374
• FT-0635277
• EN300-16716
• GEO-00052
• F2158-1541
• A826490
• MFCD00134405
• DTXSID90366127
• AKOS037643260
• SY057929
• SCHEMBL75776
• A1706
• ALBB-005844
• STK301760
• 1-Isocyanatotricyclo[3.3.1.13,7]decane; 1-Adamantane Isocyanate; 1-Adamantanyl Isocyanate; 1-Isocyanatoadamantane; Adamantyl Isocyanate
• 1-isocyanatotricyclo[3.3.1.1~3,7~]decane
• +Expand

• MDL： MFCD00134405
• InChIKey： VBHCPGFCIQDXGZ-UHFFFAOYSA-N
• Inchi： 1S/C11H15NO/c13-7-12-11-4-8-1-9(5-11)3-10(2-8)6-11/h8-10H,1-6H2
• SMILES： O=C=NC12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H]

Computed Properties

• Exact Mass: 177.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.115
• Heavy Atom Count: 13
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.29100
• PSA: 29.43000
• Refractive Index: 1.5302 (estimate)
• Boiling Point: 309.18°C (rough estimate)
• Melting Point: 145.0 to 149.0 deg-C
• Flash Point: 88.5 °C
• Color/Form: White massive solid
• Solubility: Not determined
• Density: 1.0290 (rough estimate)

1-isocyanatoadamantane Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26; S27; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2206
• Hazard Statement： H302+H332-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1(b)

1-isocyanatoadamantane Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides